Cas no 757973-34-5 (Butanoic acid,3-(ethylmethylamino)-, methyl ester)

• Product Name: Butanoic acid,3-(ethylmethylamino)-, methyl ester
• CAS No: 757973-34-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 549522
• Update Time: 2024-03-05

Butanoic acid,3-(ethylmethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-(ethylmethylamino)-, methyl ester
• Butyricacid, 3-(ethylmethylamino)-, methyl ester (5CI)
• Butyric acid, 3-(ethylmethylamino)-, methyl ester (5CI)
• Butanoic acid, 3-(ethylmethylamino)-, methyl ester

• Inchi： 1S/C8H17NO2/c1-5-9(3)7(2)6-8(10)11-4/h7H,5-6H2,1-4H3
• InChI Key： ZESCPIPBWIGWNX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N(CC)C)C

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 0.927±0.06 g/cm3(Predicted)
• Boiling Point: 75-76 °C(Press: 18 Torr)
• pka: 8.40±0.50(Predicted)